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2-Octadecyl-1H-thioxantheno[2,1,9-def]isoquinoline-1,3(2H)-dione 2-Octadecyl-1H-thioxantheno[2,1,9-def]isoquinoline-1,3(2H)-dione
Brand Name: Vulcanchem
CAS No.: 12671-74-8
VCID: VC20958588
InChI: InChI=1S/C36H45NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-26-37-35(38)29-23-22-28-27-20-17-18-21-31(27)40-32-25-24-30(36(37)39)33(29)34(28)32/h17-18,20-25H,2-16,19,26H2,1H3
SMILES: CCCCCCCCCCCCCCCCCCN1C(=O)C2=C3C(=CC=C4C3=C(C=C2)C5=CC=CC=C5S4)C1=O
Molecular Formula: C36H45NO2S
Molecular Weight: 555.8 g/mol

2-Octadecyl-1H-thioxantheno[2,1,9-def]isoquinoline-1,3(2H)-dione

CAS No.: 12671-74-8

Cat. No.: VC20958588

Molecular Formula: C36H45NO2S

Molecular Weight: 555.8 g/mol

* For research use only. Not for human or veterinary use.

2-Octadecyl-1H-thioxantheno[2,1,9-def]isoquinoline-1,3(2H)-dione - 12671-74-8

Specification

CAS No. 12671-74-8
Molecular Formula C36H45NO2S
Molecular Weight 555.8 g/mol
IUPAC Name 14-octadecyl-8-thia-14-azapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,9,11,16(20),17-octaene-13,15-dione
Standard InChI InChI=1S/C36H45NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-26-37-35(38)29-23-22-28-27-20-17-18-21-31(27)40-32-25-24-30(36(37)39)33(29)34(28)32/h17-18,20-25H,2-16,19,26H2,1H3
Standard InChI Key YDQLECBCTASDOZ-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCN1C(=O)C2=C3C(=CC=C4C3=C(C=C2)C5=CC=CC=C5S4)C1=O
Canonical SMILES CCCCCCCCCCCCCCCCCCN1C(=O)C2=C3C(=CC=C4C3=C(C=C2)C5=CC=CC=C5S4)C1=O

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